Cas no 2171271-10-4 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid
• CAS No: 2171271-10-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6034454
• PubChem ID: 165567987
• Update Time: 2025-06-12

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid
• EN300-1581554
• 2171271-10-4
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-3-8-19(17-25(31)30-15-13-28(2,14-16-30)26(32)33)29-27(34)35-18-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,3,8,13-18H2,1-2H3,(H,29,34)(H,32,33)/t19-/m1/s1
• InChI Key： DDUBNGGSVMOCTP-LJQANCHMSA-N
• SMILES： OC(C1(C)CCN(C(C[C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid

Recent Advances in the Study of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171271-10-4)

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171271-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine carboxylic acid moiety makes it a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted its stability under various reaction conditions, making it a reliable candidate for further derivatization. Additionally, the study explored its potential as a scaffold for designing protease inhibitors, given its structural similarity to known pharmacophores.

Another significant development involves the application of this compound in the development of novel drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported its use in the formulation of self-assembling peptide-based nanoparticles. The researchers found that the compound's amphiphilic nature facilitated the formation of stable nanoparticles capable of encapsulating hydrophobic drugs, thereby enhancing their bioavailability. This finding opens new avenues for targeted drug delivery, particularly in oncology and neurodegenerative diseases.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations revealed high binding affinity for certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by in vitro assays, which showed significant inhibition of pro-inflammatory cytokines in cell cultures. The combination of computational and experimental approaches underscores the compound's promise as a lead molecule for further optimization.

In conclusion, the recent studies on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpiperidine-4-carboxylic acid (CAS: 2171271-10-4) highlight its multifaceted applications in drug discovery and delivery. Its synthetic versatility, stability, and biological activity make it a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future research is expected to delve deeper into its mechanistic insights and explore its potential in clinical settings.